2-Fluoro-2-(quinolin-7-yl)acetic acid

• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• SMILES: C1=CC2=C(C=C(C=C2)C(C(=O)O)F)N=C1
• InChI: InChI=1S/C11H8FNO2/c12-10(11(14)15)8-4-3-7-2-1-5-13-9(7)6-8/h1-6,10H,(H,14,15)
• InChIKey: OVTKIGHCJDVAFF-UHFFFAOYSA-N

2-Fluoro-2-(quinolin-7-yl)acetic Acid: Physicochemical Profile

2-Fluoro-2-(quinolin-7-yl)acetic acid is an α-fluorinated heterocyclic carboxylic acid featuring a quinoline ring substituted at the 7-position with a monofluorinated acetic acid moiety . With molecular formula C₁₁H₈FNO₂ and molecular weight 205.18 g/mol , this compound represents an intermediate fluorine-substitution pattern between the non-fluorinated analog 2-(quinolin-7-yl)acetic acid (CAS 152149-07-0, MW 187.19) and the gem-difluoro derivative 2,2-difluoro-2-(quinolin-7-yl)acetic acid (CAS 1538115-59-1, MW 223.18) . The α-fluoro substitution confers distinct electronic and lipophilic properties relative to these comparators, with a calculated LogP of 2.33 (cLogP) versus 1.86 for the non-fluorinated analog , positioning this compound as a tailored building block for medicinal chemistry programs requiring intermediate physicochemical modulation.

Monofluorinated α-position modulates lipophilicity

Intermediate cLogP between non-fluorinated and difluoro analogs

Quinolin-7-yl building block for SAR exploration

2-Fluoro-2-(quinolin-7-yl)acetic Acid: Why Analogs Are Not Interchangeable

In-class quinoline-acetic acid derivatives cannot be simply interchanged due to fluorine-substitution-dependent modulation of lipophilicity, electronic distribution, and metabolic susceptibility. The α-fluorine atom alters the pKa of the adjacent carboxylic acid via inductive electron withdrawal [1], shifting ionization behavior at physiological pH relative to non-fluorinated analogs [2]. This single fluorine substitution yields a calculated LogP of 2.33 —approximately 0.47 log units higher than the unsubstituted comparator (LogP 1.86) and substantially lower than the difluoro derivative—producing distinct permeability and solubility profiles. Furthermore, regiochemical positioning matters: the quinolin-7-yl isomer presents different steric and electronic constraints than the quinolin-6-yl isomer (CAS 1002309-69-4) [3] or the quinolin-2-yl acetic acid scaffold [4], each conferring unique molecular recognition properties in target binding. Procurement based solely on the quinoline-acetic acid pharmacophore without considering fluorine count and regioisomeric position risks experimental irreproducibility in SAR campaigns.

Monofluorination

Non-fluorinated analog

Lipophilicity and pKa shift may alter permeability and ionization profiles

Monofluorination

Gem-difluoro analog

Excess lipophilicity may reduce aqueous solubility and shift permeability balance

Quinolin-7-yl

Quinolin-6-yl or 2-yl isomer

Regioisomeric position alters target binding orientation and SAR

• [1] O'Hagan D, Rzepa HS. Some influences of fluorine in bioorganic chemistry. Chemical Communications. 1997;(7):645-652. (Class-level reference on fluorine inductive effects on carboxylic acid pKa). View Source
• [2] Müller K, Faeh C, Diederich F. Fluorine in pharmaceuticals: looking beyond intuition. Science. 2007;317(5846):1881-1886. (Review on fluorine-mediated modulation of physicochemical properties). View Source
• [3] Kuujia.com. 2-Fluoro-2-(quinolin-6-yl)acetic acid (CAS 1002309-69-4). Fluorinated quinoline derivative with potential applications in enzyme inhibitor design. View Source
• [4] SL Pharmchem. 2-(Quinolin-2-yl)acetic acid (CAS 284477-00-5). View Source

2-Fluoro-2-(quinolin-7-yl)acetic Acid: Comparative Evidence

Lipophilicity Modulation vs. Non-Fluorinated Analog

The α-fluoro substitution in 2-fluoro-2-(quinolin-7-yl)acetic acid increases calculated lipophilicity relative to the non-fluorinated parent compound 2-(quinolin-7-yl)acetic acid. Target compound cLogP = 2.33 ; comparator cLogP = 1.86 . This represents an increase of 0.47 log units, which in the context of Lipinski's rule-of-five space translates to a meaningful shift in predicted passive membrane permeability. No experimental LogD7.4 data were identified in the accessible literature; the reported values are calculated using standard QSPR algorithms.

Lipophilicity Modulation

Data to verify

cLogP 2.33 vs. 1.86

Δ +0.47

May shift passive permeability prediction

Experimental LogD7.4 not reported

Evidence Dimension	Calculated lipophilicity (cLogP)
Target Compound Data	2.33
Comparator Or Baseline	2-(Quinolin-7-yl)acetic acid: 1.86
Quantified Difference	ΔLogP = +0.47 (25% increase)
Conditions	QSPR calculated values from vendor technical datasheets; experimental LogD7.4 not available

Why This Matters

The ~0.5 log unit lipophilicity increase predicts enhanced passive membrane permeability, which may translate to improved cell-based assay performance or oral bioavailability potential in drug discovery programs.

pKa Modulation via α-Fluoro Substitution

The electron-withdrawing α-fluorine atom lowers the pKa of the adjacent carboxylic acid group relative to non-fluorinated analogs, a well-established class-level effect in fluoroacetic acid derivatives [1]. While experimental pKa data for 2-fluoro-2-(quinolin-7-yl)acetic acid were not located in accessible literature, the inductive effect of α-fluorine on aliphatic carboxylic acids typically reduces pKa by approximately 0.8–1.2 log units relative to the unsubstituted acid [2]. This predicts a lower pKa (more acidic) for the target compound compared to 2-(quinolin-7-yl)acetic acid, translating to a higher proportion of ionized carboxylate species at physiological pH 7.4.

pKa Modulation

Class-level inference

Estimated pKa 2.8–3.2

Ionization state context may differ

No direct experimental measurement

Evidence Dimension	Acid dissociation constant (pKa) shift
Target Compound Data	Estimated pKa ≈ 2.8–3.2 (extrapolated from fluoroacetic acid series [2])
Comparator Or Baseline	2-(Quinolin-7-yl)acetic acid: pKa not reported; typical arylacetic acid pKa ≈ 4.2–4.5
Quantified Difference	Predicted ΔpKa ≈ -1.0 to -1.5
Conditions	Class-level inference from fluoroacetic acid literature; no direct experimental measurement identified

Why This Matters

A lower pKa influences the compound's ionization state in biological media, affecting solubility, protein binding, and passive diffusion characteristics—critical parameters for assay development and hit-to-lead optimization.

• [1] O'Hagan D, Rzepa HS. Some influences of fluorine in bioorganic chemistry. Chemical Communications. 1997;(7):645-652. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637-643. (Tabulated pKa shifts for α-fluoro carboxylic acids). View Source

Regioisomeric Differentiation (7- vs. 6- and 2-Quinoline)

The quinolin-7-yl substitution pattern in the target compound (CAS 1517083-51-0) is structurally distinct from the quinolin-6-yl isomer (CAS 1002309-69-4) [1] and the quinolin-2-yl acetic acid scaffold (CAS 284477-00-5) [2]. The 7-position places the acetic acid moiety at the benzo-fused ring, resulting in different steric presentation and electronic distribution compared to the 2-position (adjacent to quinoline nitrogen) or 6-position (alternate benzo-ring substitution). This regioisomeric difference is non-trivial for molecular recognition: quinoline derivatives targeting Toll-like receptors 7 and 8 (TLR7/8) [3] and various kinase inhibitors [4] show pronounced SAR sensitivity to substitution position. The 7-position isomer offers a distinct vector for fragment growth that is not reproduced by the 6- or 2-position analogs.

Regioisomeric Identity

Context-dependent

Quinolin-7-yl (vs. 6-yl, 2-yl)

7-position

Binding orientation may differ

No comparative activity data

Evidence Dimension	Substitution position on quinoline core
Target Compound Data	Quinolin-7-yl (benzo-ring 7-position)
Comparator Or Baseline	Quinolin-6-yl (CAS 1002309-69-4); Quinolin-2-yl (CAS 284477-00-5)
Quantified Difference	Qualitative regioisomeric distinction; no direct comparative activity data available
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature

Why This Matters

Procurement of the correct regioisomer is essential for SAR reproducibility; the 7-position substitution pattern may confer distinct binding orientation and electronic complementarity to biological targets compared to other regioisomers.

• [1] Kuujia.com. 2-Fluoro-2-(quinolin-6-yl)acetic acid (CAS 1002309-69-4). View Source
• [2] SL Pharmchem. 2-(Quinolin-2-yl)acetic acid (CAS 284477-00-5). View Source
• [3] CN109563075A. TLR7/8 antagonist and application thereof. Google Patents. (Exemplifies quinoline-position-dependent TLR7/8 antagonism). View Source
• [4] US Patent Application. Quinoline inhibitors of tyrosine kinase. (Exemplifies SAR sensitivity to quinoline substitution position). View Source

Metabolic Stability from α-Fluoro Substitution

The α-fluorine atom in 2-fluoro-2-(quinolin-7-yl)acetic acid occupies the benzylic position that would otherwise be susceptible to cytochrome P450-mediated hydroxylation in the non-fluorinated analog 2-(quinolin-7-yl)acetic acid. This 'fluorine blocking' strategy is a well-established medicinal chemistry principle [1] for improving metabolic stability. While no direct microsomal stability comparison between the target compound and its non-fluorinated analog was identified in accessible literature, the related isomer 2-fluoro-2-(quinolin-6-yl)acetic acid is explicitly noted for enhanced metabolic stability due to α-fluorine incorporation [2]. This class-level evidence supports the inference that the target compound would exhibit reduced oxidative metabolism at the α-position relative to 2-(quinolin-7-yl)acetic acid.

Metabolic Stability

Class-level inference

α-F blocking predicted to reduce CYP oxidation

May support metabolic stability screening

No direct microsomal comparison

Evidence Dimension	Predicted metabolic stability (CYP oxidation susceptibility)
Target Compound Data	α-Fluoro substitution blocks benzylic hydroxylation
Comparator Or Baseline	2-(Quinolin-7-yl)acetic acid: benzylic position susceptible to CYP oxidation
Quantified Difference	Qualitative blockade of oxidative metabolism pathway; no direct comparative t₁/₂ or CLint data available
Conditions	Inference based on established fluorine medicinal chemistry principles [1]; no direct experimental comparison identified

Why This Matters

Enhanced metabolic stability reduces clearance in in vivo studies and prolongs compound half-life, making the fluorinated analog a more suitable candidate for lead optimization programs requiring improved PK properties.

• [1] Gillis EP, Eastman KJ, Hill MD, et al. Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry. 2015;58(21):8315-8359. (Comprehensive review of fluorine blocking strategies for metabolic stabilization). View Source
• [2] Kuujia.com. 2-Fluoro-2-(quinolin-6-yl)acetic acid (CAS 1002309-69-4). 'The incorporation of a fluorine atom at the alpha position enhances its metabolic stability and bioavailability.' View Source

2-Fluoro-2-(quinolin-7-yl)acetic Acid: Applications in Medicinal Chemistry

Fragment-Based Discovery with Tunable Lipophilicity

In fragment-based screening campaigns where quinoline-acetic acid fragments are identified as initial hits, the cLogP differential of 0.47 between 2-fluoro-2-(quinolin-7-yl)acetic acid (cLogP 2.33) and the non-fluorinated analog (cLogP 1.86) provides a discrete, quantifiable lipophilicity step for SAR exploration. This property difference enables systematic evaluation of the lipophilic efficiency (LipE) relationship during fragment-to-lead optimization. Researchers can assess how incremental lipophilicity gain affects target binding affinity while maintaining favorable physicochemical property space [1].

Lead Optimization: Metabolic Stability by Fluorine Blocking

For lead series where the non-fluorinated 2-(quinolin-7-yl)acetic acid scaffold exhibits rapid benzylic oxidation and high in vitro clearance, the α-fluoro substituted analog offers a well-precedented metabolic blocking strategy. As established in fluoroaromatic medicinal chemistry [2] and explicitly noted for the related quinolin-6-yl isomer [3], the α-fluorine atom occupies the metabolic soft spot, predicted to reduce CYP-mediated hydroxylation. This compound is therefore positioned for microsomal stability head-to-head studies against the non-fluorinated comparator to quantify the magnitude of metabolic stabilization.

SAR Studies: 7- vs. 6- vs. 2-Quinoline Substitution

The quinolin-7-yl substitution pattern of 2-fluoro-2-(quinolin-7-yl)acetic acid represents a specific regioisomer distinct from the 6-position isomer (CAS 1002309-69-4) [4] and 2-position isomer (CAS 284477-00-5) [5]. In target classes such as TLR7/8 antagonism [6] and tyrosine kinase inhibition [7], quinoline substitution position has been demonstrated to critically modulate potency and selectivity. This compound enables systematic exploration of 7-position SAR within these target families, serving as a building block for medicinal chemistry libraries requiring defined regioisomeric control.

Physicochemical Profiling for Preclinical Selection

When evaluating quinoline-derived lead candidates for preclinical advancement, the combination of intermediate fluorine substitution (mono-fluoro versus non-fluorinated or difluoro analogs) and specific 7-position regiochemistry of 2-fluoro-2-(quinolin-7-yl)acetic acid provides a well-defined physicochemical profile. The calculated LogP (2.33) , predicted pKa shift (~1.0 unit more acidic) [8], and inferred metabolic stability advantage [2] collectively represent a discrete property set for comparative evaluation against analog series. This compound enables head-to-head assessment of how single α-fluorine substitution impacts permeability, solubility, and metabolic fate relative to benchmark comparators.

Application

Selection Property

Validation Focus

Fragment-based discovery

Lipophilicity modulation step

LipE relationship analysis

Lead optimization

Metabolic stability prediction

Microsomal stability comparison

SAR studies

Regioisomeric control

Binding orientation evaluation

Preclinical profiling

Physicochemical property set

Comparative assessment across analog series

• [1] Leeson PD, Springthorpe B. The influence of drug-like concepts on decision-making in medicinal chemistry. Nature Reviews Drug Discovery. 2007;6(11):881-890. View Source
• [2] Gillis EP, Eastman KJ, Hill MD, et al. Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry. 2015;58(21):8315-8359. View Source
• [3] Kuujia.com. 2-Fluoro-2-(quinolin-6-yl)acetic acid (CAS 1002309-69-4). View Source
• [4] Kuujia.com. 2-Fluoro-2-(quinolin-6-yl)acetic acid (CAS 1002309-69-4). View Source
• [5] SL Pharmchem. 2-(Quinolin-2-yl)acetic acid (CAS 284477-00-5). View Source
• [6] CN109563075A. TLR7/8 antagonist and application thereof. Google Patents. View Source
• [7] US Patent Application. Quinoline inhibitors of tyrosine kinase. View Source
• [8] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637-643. View Source